Cas no 2137831-63-9 (2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(2-methoxyethyl)acetamide)

• Product Name: 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(2-methoxyethyl)acetamide
• CAS No: 2137831-63-9
• MF: C₇H₁₃N₅O₂
• MW: 199.210420370102
• CID: 6421661
• PubChem ID: 165480625
• Update Time: 2025-05-20

2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(2-methoxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(2-methoxyethyl)acetamide
• 2137831-63-9
• EN300-1114066

• Inchi： 1S/C7H13N5O2/c1-14-3-2-9-7(13)5-12-10-4-6(8)11-12/h4H,2-3,5H2,1H3,(H2,8,11)(H,9,13)
• InChI Key： IDJYBUXQHDOQGA-UHFFFAOYSA-N
• SMILES： O(C)CCNC(CN1N=CC(N)=N1)=O

Computed Properties

• Exact Mass: 199.10692467g/mol
• Monoisotopic Mass: 199.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 95.1Ų

Additional information on 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(2-methoxyethyl)acetamide

Compound CAS No 2137831-63-9: 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(2-methoxyethyl)acetamide

The compound with CAS number 2137831-63-9, known as 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(2-methoxyethyl)acetamide, is a synthetic organic compound with a unique structure that combines a triazole ring and an acetamide group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of this compound is characterized by a triazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms and one oxygen atom. The triazole ring is further substituted with an amino group at the 4-position and an acetamide group at the 2-position. The acetamide group itself is attached to a 2-methoxyethyl chain, which introduces additional functionality to the molecule.

Recent studies have highlighted the potential of this compound as a building block for drug discovery. Its triazole ring system is known for its stability and ability to form hydrogen bonds, making it an attractive component in medicinal chemistry. The presence of the amino group and the methoxyethyl chain further enhances its versatility, allowing for potential interactions with biological targets such as enzymes or receptors.

In terms of synthesis, this compound can be prepared through a variety of methods, including click chemistry approaches that utilize azides and alkynes to form triazole rings. The use of click chemistry has been particularly advantageous due to its high efficiency and selectivity under mild conditions. Researchers have also explored variations in the substituents attached to the triazole ring to study their effects on the compound's properties and bioactivity.

One of the most promising applications of this compound lies in its potential as an inhibitor of certain enzymes involved in disease pathways. For instance, recent studies have demonstrated its ability to modulate the activity of kinases, which are critical players in cell signaling and cancer progression. This suggests that it could serve as a lead compound for the development of novel therapeutic agents.

Beyond its biological applications, this compound has also been investigated for its potential use in materials science. Its ability to form stable covalent bonds under specific conditions makes it a candidate for applications in polymer chemistry or as a cross-linking agent in advanced materials.

In conclusion, the compound CAS No 2137831-63-9 represents a versatile and functional molecule with diverse applications across multiple disciplines. Its unique structure and chemical properties make it an intriguing subject for further research, particularly in areas such as drug discovery and materials development.